4-(cyclopropoxymethyl)benzoic acid
Overview
Description
4-(Cyclopropoxymethyl)benzoic acid (4-CPMBA) is a cyclopropanecarboxylic acid that is used in a variety of scientific applications. It is a versatile compound that can be used for numerous purposes, including synthesis, research, and lab experiments. 4-CPMBA is a relatively new compound, first synthesized in the early 2000s, but has quickly become a popular choice for scientists due to its many advantages and applications.
Scientific Research Applications
4-(cyclopropoxymethyl)benzoic acid is a versatile compound that has numerous scientific research applications. It has been used in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of polymers, such as polyurethanes and polyesters. 4-(cyclopropoxymethyl)benzoic acid has also been used in the synthesis of biocompatible materials, such as chitosan and polylactic acid. Additionally, 4-(cyclopropoxymethyl)benzoic acid has been used in the synthesis of nanomaterials, such as carbon nanotubes and graphene.
Mechanism of Action
The mechanism of action for 4-(cyclopropoxymethyl)benzoic acid is still being studied, but it is believed to involve the formation of a cyclopropyl cation intermediate. This intermediate is formed when the cyclopropanecarboxylic acid reacts with a base, such as sodium hydroxide. The cyclopropyl cation then reacts with an electrophile, such as an aldehyde or an alkene, to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(cyclopropoxymethyl)benzoic acid are still being studied, but it is believed to have several beneficial effects. It has been shown to have anti-inflammatory and antioxidant properties, and it has been suggested that it may have potential applications in the treatment of cancer. Additionally, 4-(cyclopropoxymethyl)benzoic acid has been shown to have antifungal and antibacterial properties, and it has been suggested that it may have potential applications in the treatment of infectious diseases.
Advantages and Limitations for Lab Experiments
4-(cyclopropoxymethyl)benzoic acid is a versatile compound that has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is relatively stable under normal conditions. Additionally, it is relatively non-toxic and has low environmental impact. The main limitation for use in lab experiments is that it is not widely available and can be expensive to purchase.
Future Directions
There are numerous potential future directions for the use of 4-(cyclopropoxymethyl)benzoic acid. It could be used in the synthesis of new pharmaceuticals, agrochemicals, dyes, polymers, nanomaterials, and biocompatible materials. Additionally, it could be further studied to better understand its biochemical and physiological effects, and it could be used in the development of new treatments for cancer, infectious diseases, and other medical conditions. Finally, it could be used to develop new catalysts and reagents for use in chemical reactions.
Synthesis Methods
The synthesis of 4-(cyclopropoxymethyl)benzoic acid can be achieved through a three-step reaction procedure. In the first step, an esterification reaction is used to synthesize 4-hydroxybenzoic acid. This is done by reacting 4-hydroxybenzaldehyde with ethylchloroformate in the presence of a base such as potassium carbonate. In the second step, a cyclopropanation reaction is used to produce the cyclopropanecarboxylic acid. This is done by reacting the 4-hydroxybenzoic acid with ethyl diazoacetate in the presence of a base such as sodium hydroxide. In the final step, a hydrolysis reaction is used to convert the cyclopropanecarboxylic acid into 4-(cyclopropoxymethyl)benzoic acid. This is done by reacting the cyclopropanecarboxylic acid with aqueous hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(cyclopropoxymethyl)benzoic acid can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-hydroxybenzoic acid", "cyclopropanemethanol", "thionyl chloride", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Conversion of 4-hydroxybenzoic acid to 4-chlorobenzoic acid using thionyl chloride in the presence of a catalyst such as DMF or pyridine.", "Step 2: Conversion of 4-chlorobenzoic acid to 4-(cyclopropoxymethyl)benzoic acid by reacting with cyclopropanemethanol in the presence of a base such as sodium hydroxide.", "Step 3: Workup of the reaction mixture by adding water and extracting the product using ethyl acetate.", "Step 4: Purification of the product by recrystallization or column chromatography using a suitable solvent system such as ethyl acetate and hexanes." ] } | |
CAS RN |
1190044-75-7 |
Product Name |
4-(cyclopropoxymethyl)benzoic acid |
Molecular Formula |
C11H12O3 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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